Generation of orange and green emissions in Ca2GdZr2(AlO4)3:Ce3+, Mn2+, Tb3+ garnets via energy transfer with Mn2+ and Tb3+ as acceptors
Journal of Materials Chemistry C Pub Date: 2015-01-13 DOI: 10.1039/C4TC02652G
Abstract
Utilizing Mn2+ and Tb3+ ions as energy-transfer acceptors, we report a series of emission color-tunable Ca2GdZr2(AlO4)3:Ce3+, Mn2+, Tb3+ aluminate garnets. Incorporating Mn2+ and Tb3+ into Ca2GdZr2(AlO4)3:Ce3+ phosphor generates an orange emission band peaking at 572 nm and a green line peaking at 550 nm. The energy transfers from Ce3+ to Mn2+ and Ce3+ to Tb3+ ions are deduced from the spectral overlap between the Ce3+ emission and Mn2+/Tb3+ excitation spectra. Fluorescence decay patterns are studied as a function of Mn2+ and Tb3+ concentration. The calculated values based on the luminescence dynamical process indicate that the intensity ratios of the orange to green bands as a function of Mn2+ concentration are in good agreement with those obtained directly from the emission spectra. We have demonstrated that the color emission as well as the luminescence external quantum yield (20.4–48.9%) can be tuned by precisely controlling the content of Ce3+, Mn2+, and Tb3+. The energy transfer significantly enables the achievement of a broad emission spectrum covering an orange spectral region. It is suitable for near-UV light-emitting diode (LED) excitation.
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